(E)-3-(furan-2-yl)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H21N3O4S/c1-20-17-6-2-3-7-18(17)22(27(20,24)25)15-10-12-21(13-11-15)19(23)9-8-16-5-4-14-26-16/h2-9,14-15H,10-13H2,1H3/b9-8+
• InChI Key: VJBDNRIXAGZHFC-CMDGGOBGSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

(E)-3-(furan-2-yl)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharma Market Reflection

The compound has been noted in the context of pharmaceutical patents, particularly for derivatives of azetidine, pyrrolidine, and piperidine, which are recognized for their potential in migraine treatment due to their alpha-subtype selective 5-HT-1D receptor agonist properties (Habernickel, 2001).

Nematicidal and Antimicrobial Activity

A series of compounds structurally related to the one have been synthesized and shown to possess notable nematicidal and antimicrobial activities. These compounds demonstrate potential as effective agents against various bacterial and fungal organisms, highlighting their significance in the development of new antimicrobial agents (Reddy et al., 2010).

Antagonist Activity

The synthesis of derivatives that include the benzo[b]furan and benzo[b]thiophen structures, closely related to the compound , has been explored for their 5-HT2 antagonist activity. This suggests potential applications in the treatment of disorders influenced by serotonin receptors (Watanabe et al., 1993).

Antidepressant and Antianxiety Effects

Derivatives of the compound have been synthesized and evaluated for their antidepressant and antianxiety activities. These compounds have shown significant effects in reducing immobility times in behavioral despair tests, indicating potential applications in mental health treatments (Kumar et al., 2017).